Cas no 1196152-87-0 (3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde)

• Product Name: 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde
• CAS No: 1196152-87-0
• MF: C₄HF₃N₂O₂
• MW: 166.058151006699
• CID: 2616531
• PubChem ID: 55264565
• Update Time: 2025-04-21

3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carbaldehyde
• AB62827
• 1196152-87-0
• SCHEMBL6633970
• 3-(Trifluoromethyl)-1,2,4-oxadiazole-5-carboxaldehyde
• 1,2,4-Oxadiazole-5-carboxaldehyde, 3-(trifluoromethyl)-
• AKOS006306803
• DTXSID401212030

• Inchi： 1S/C4HF3N2O2/c5-4(6,7)3-8-2(1-10)11-9-3/h1H
• InChI Key： RJBNATIWUPQHKP-UHFFFAOYSA-N
• SMILES： FC(C1=NOC(C=O)=N1)(F)F

Computed Properties

• Exact Mass: 165.99901177Da
• Monoisotopic Mass: 165.99901177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56Ų